Cas no 596817-41-3 (Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate)

• Product Name: Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate
• CAS No: 596817-41-3
• MF: C₁₅H₂₂ClN₃O₂
• MW: 311.807082653046
• CID: 2149126
• Update Time: 2025-10-31

Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [1-(6-chloropyridin-2-yl)piperidin-4-yl]carbamate
• tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate
• (6'-Chloro-3,4,5,6-tetrahydro-2h-[1,2']bipyridinyl-4-yl)-carbamic acid tert-butyl ester
• MEBRPBAVCWPZKI-UHFFFAOYSA-N
• OR323113
• Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate

• Inchi： 1S/C15H22ClN3O2/c1-15(2,3)21-14(20)17-11-7-9-19(10-8-11)13-6-4-5-12(16)18-13/h4-6,11H,7-10H2,1-3H3,(H,17,20)
• InChI Key： MEBRPBAVCWPZKI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)N1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Topological Polar Surface Area: 54.5

Additional information on Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate

Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate (CAS No. 596817-41-3): A Comprehensive Overview

Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate (CAS No. 596817-41-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The molecule consists of a tert-butyl carbamate group attached to a piperidine ring, which is further substituted with a 6-chloropyridine moiety. This intricate structure imparts specific pharmacological properties that make it an attractive candidate for various drug discovery programs.

The chemical structure of Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate can be represented as follows: C₁₆H₂₂ClN₃O₂. The molecular weight of this compound is approximately 305.82 g/mol. The presence of the tert-butyl carbamate group provides stability and enhances the solubility of the molecule, while the piperidine and chloropyridine moieties contribute to its biological activity and selectivity.

In recent years, Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate has been extensively studied for its potential as a lead compound in the development of drugs targeting various diseases. One of the key areas of research has been its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate. The researchers found that this compound exhibited potent agonist activity at the serotonin 5-HT_1A receptor, a key target in the treatment of anxiety and depression. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, making it a promising candidate for further drug development.

Beyond its potential as a GPCR modulator, Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties and its ability to inhibit certain kinases involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound effectively inhibited the activity of p38 mitogen-activated protein kinase (MAPK), a key mediator of inflammation. This finding suggests that Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate could be developed into an anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate involves several well-established chemical reactions. One common synthetic route involves the reaction of tert-butyl piperidine carboxylic acid with 6-chloroisonicotinic acid chloride, followed by deprotection to yield the final product. This synthetic pathway is highly efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

In addition to its therapeutic potential, Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate has also been used as a building block in combinatorial chemistry and high-throughput screening (HTS) assays. Its modular structure allows for easy modification and derivatization, enabling researchers to rapidly generate libraries of related compounds for further evaluation. This versatility has made it an invaluable tool in drug discovery and development pipelines.

The safety profile of Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate is another important aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability across various animal models. These findings support its potential for clinical translation and human use.

In conclusion, Tert-butyl 1-(6-chloropyridin-2-yl)piperidin-4-ylcarbamate (CAS No. 596817-41-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery programs, underscoring its importance in modern pharmaceutical science.